Cas no 102684-67-3 (Benzaldehyde, 2-[(5-bromopentyl)oxy]-)

• Product Name: Benzaldehyde, 2-[(5-bromopentyl)oxy]-
• CAS No: 102684-67-3
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 1133189
• PubChem ID: 13768059
• Update Time: 2025-10-30

Benzaldehyde, 2-[(5-bromopentyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[(5-bromopentyl)oxy]-
• 2-(5-bromopentoxy)benzaldehyde
• 102684-67-3
• SCHEMBL10482275
• DTXSID10548923
• MNYOBCBZESZCBI-UHFFFAOYSA-N
• 2-(5-BROMO-PENTYLOXY)-BENZALDEHYDE
• 2-(5-bromopentyloxy)benzaldehyde
• 2-[(5-BROMOPENTYL)OXY]BENZALDEHYDE

• Inchi： 1S/C12H15BrO2/c13-8-4-1-5-9-15-12-7-3-2-6-11(12)10-14/h2-3,6-7,10H,1,4-5,8-9H2
• InChI Key： MNYOBCBZESZCBI-UHFFFAOYSA-N
• SMILES： BrCCCCCOC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 270.02555
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Benzaldehyde, 2-[(5-bromopentyl)oxy]-

Comprehensive Overview of Benzaldehyde, 2-[(5-bromopentyl)oxy]- (CAS No. 102684-67-3)

Benzaldehyde, 2-[(5-bromopentyl)oxy]- (CAS No. 102684-67-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique molecular structure combining a benzaldehyde core with a 5-bromopentyloxy side chain, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industries are increasingly exploring its applications due to its potential in creating advanced materials, pharmaceuticals, and agrochemicals.

The growing interest in Benzaldehyde, 2-[(5-bromopentyl)oxy]- is partly driven by its role in green chemistry initiatives. As sustainability becomes a global priority, chemists are seeking eco-friendly synthetic routes, and this compound’s reactivity makes it a candidate for catalytic transformations. Its bromine moiety offers opportunities for further functionalization, aligning with trends in modular synthesis and click chemistry—a hot topic in modern organic research.

One of the most frequently searched questions about CAS No. 102684-67-3 relates to its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dichloromethane and tetrahydrofuran, making it suitable for diverse reaction environments. Stability tests suggest that it should be stored under inert conditions to prevent degradation, a detail highly relevant to laboratory practitioners and manufacturers.

In pharmaceutical research, Benzaldehyde, 2-[(5-bromopentyl)oxy]- has been investigated as a precursor for bioactive molecules. Its aldehyde group allows for condensation reactions, while the bromopentyl chain enables nucleophilic substitutions—key steps in constructing heterocyclic compounds. This dual functionality addresses the demand for efficient building blocks in drug discovery, a sector where time-saving methodologies are paramount.

From an industrial perspective, the compound’s applications extend to polymer chemistry. The 5-bromopentyloxy side chain can act as a crosslinking agent, enhancing the mechanical properties of resins and coatings. Such innovations resonate with the surge in demand for high-performance materials in electronics and automotive sectors, topics frequently trending in engineering forums and patent filings.

Analytical techniques for characterizing Benzaldehyde, 2-[(5-bromopentyl)oxy]- often include NMR spectroscopy and mass spectrometry, as users commonly inquire about its spectral data. The compound’s distinct proton signals and fragmentation patterns provide clear identification markers, crucial for quality control in synthetic workflows. These details are particularly valuable to academic researchers and analytical service providers.

Emerging discussions in scientific communities highlight the compound’s potential in nanotechnology. Its ability to anchor onto surfaces via the bromine group makes it a candidate for self-assembled monolayers (SAMs), a technique pivotal in sensor development. This aligns with the booming interest in wearable technology and environmental monitoring—areas where users frequently search for novel chemical solutions.

Safety profiles of CAS No. 102684-67-3 are another focal point. While not classified as hazardous under standard regulations, proper handling guidelines emphasize the use of personal protective equipment (PPE), a topic rigorously debated in laboratory safety forums. Such precautions address the compound’s mild irritant properties, ensuring compliance with workplace safety standards.

In summary, Benzaldehyde, 2-[(5-bromopentyl)oxy]- represents a multifaceted tool for chemists, bridging gaps between academic research and industrial applications. Its adaptability to current scientific trends—such as sustainable synthesis, drug development, and advanced materials—ensures its continued relevance. As exploration of its properties expands, so too will its footprint in innovation-driven industries.